1-(azepan-1-yl)-2-(2-(propylsulfonyl)-1H-benzo[d]imidazol-1-yl)ethanone

• IUPAC Name: 1-(azepan-1-yl)-2-(2-propylsulfonylbenzimidazol-1-yl)ethanone
• InChI: InChI=1S/C18H25N3O3S/c1-2-13-25(23,24)18-19-15-9-5-6-10-16(15)21(18)14-17(22)20-11-7-3-4-8-12-20/h5-6,9-10H,2-4,7-8,11-14H2,1H3
• InChI Key: OVYKBBZEQYCXSE-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=NC2=CC=CC=C2N1CC(=O)N3CCCCCC3
• Molecular Formula: C18H25N3O3S
• Molecular Weight: 363.5 g/mol

Description

1-(azepan-1-yl)-2-(2-(propylsulfonyl)-1H-benzo[d]imidazol-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives and has been studied for its ability to interact with biological systems.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study detailed the synthesis and biological evaluation of 1-naphthyl and 4-biphenyl derivatives of 2, 4, 5-trisubstituted-1H-imidazoles, highlighting their antimicrobial and antifungal properties. This research underscores the potential of such compounds in addressing bacterial and fungal infections (Sawant, Patil, & Baravkar, 2011).

Heterocyclic Compound Synthesis

• Another study focused on the synthesis of heterocyclic compounds, such as oxazepine, pyrazole, and isoxazole derivatives, from 2-aminobenzimidazole. This work provides insights into the chemical versatility of benzimidazole derivatives for generating a wide range of biologically relevant molecules (Adnan, Hassan, & Thamer, 2014).

Catalysis and Organocatalysis

• Research on the design of novel ionic liquids for catalysis revealed the synthesis of 1,2,4,5-tetrasubstituted imidazoles, demonstrating the utility of these compounds in facilitating efficient chemical reactions under mild conditions (Zolfigol et al., 2013).

• The development of aprotic imidazolium zwitterions as organocatalysts for the regioselective ring-opening of aziridines showcased the application of imidazolium derivatives in promoting selective chemical transformations, applicable even to gram-scale synthesis (Chakraborty Ghosal et al., 2016).

Antimicrobial and Anticancer Activities

• A comprehensive study synthesized and evaluated a series of 1-[4-(substituted phenyl)-2-(substituted phenyl azomethyl)-benzo[b]-[1,4]diazepin-1-yl]-2-substituted phenylaminoethanones, assessing their antimicrobial and anticancer activities. This research highlights the therapeutic potential of benzodiazepine and imidazole conjugates (Verma et al., 2015).